5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• SMILES: CN(CC#C)C1=NC=C(C(=C1)C(=O)O)Cl
• InChI: InChI=1S/C10H9ClN2O2/c1-3-4-13(2)9-5-7(10(14)15)8(11)6-12-9/h1,5-6H,4H2,2H3,(H,14,15)
• InChIKey: RPVNLGJJHFAKHY-UHFFFAOYSA-N

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid – Identity & Procurement

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CAS 1592616-65-3, MF C₁₀H₉ClN₂O₂, MW 224.64 g/mol) is a heterocyclic pyridine-4-carboxylic acid derivative substituted at the 5-position with chlorine and at the 2-position with a methyl(prop-2-yn-1-yl)amino side‑chain [1]. Computed physicochemical properties include a predicted XLogP3 of 1.6, a topological polar surface area (TPSA) of 53.4 Ų, one hydrogen‑bond donor, four hydrogen‑bond acceptors, and three rotatable bonds [2]. Commercial sourcing from established laboratory suppliers is available at a certified purity of ≥ 95% . The compound is primarily employed as a synthetic intermediate in medicinal chemistry and agrochemical research, with its alkyne moiety enabling further elaboration via click‑chemistry or Sonogashira coupling strategies [2].

Workflow

Synthetic intermediate for medicinal chemistry and agrochemical research

Selection

5-chloro-2-amino-4-carboxy regioisomer with terminal alkyne side-chain

Use Context

Click chemistry (CuAAC) or Sonogashira coupling for library elaboration

• [1] PubChem. (2025). Compound Summary: 5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 114919862). National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (n.d.). 5-Chloro-2-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid – Chemical and Physical Properties (CAS 1592616-65-3). View Source

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid: Substitution Risks

Although numerous methyl(prop-2-yn-1-yl)amino‑substituted pyridine carboxylic acids share the same core scaffold, the precise position of the chlorine substituent and the carboxylic‑acid group creates divergent lipophilicity and spatial‑arrangement profiles that can alter reactivity, molecular recognition, and downstream synthetic utility [1]. The target compound’s 5‑chloro‑2‑amino‑4‑carboxy substitution pattern represents a regioisomer that is distinct from the 2‑chloro‑6‑amino‑4‑carboxy or 5‑chloro‑6‑amino‑3‑carboxy arrangements in commonly catalogued comparators . These seemingly minor positional differences can substantially shift computed logP values and are expected to influence nucleophilic aromatic substitution rates, coordination chemistry, and pharmacokinetic parameters in medicinal‑chemistry programmes. Consequently, substituting any in‑class compound without rigorous analytical confirmation risks introducing uncontrolled variables into a synthetic route or biological assay [1].

• Regiochemical shift from 5-chloro-2-amino to 2-chloro-6-amino isomer may alter reactivity and molecular recognition.

• Chlorine substitution increases computed logP by ~1.0 log unit vs. dechlorinated analog; lipophilicity profile may not transfer.

• Structural analogs with different substitution patterns risk introducing uncontrolled variables in synthetic or assay workflows.

• [1] PubChem. (2025). Compound Summary: 2-Chloro-6-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 81798198). National Center for Biotechnology Information. View Source

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid vs. Structural Analogs

Regiochemical Differentiation

The target compound bears chlorine at the pyridine 5‑position and the methyl(prop-2-yn-1-yl)amino group at the 2‑position adjacent to the ring nitrogen. Its closest commercially catalogued analog, 2‑chloro‑6‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid, places chlorine at the 2‑position and the amino group at the 6‑position [1]. This reversal of substitution pattern can alter the compound’s electronic environment and its behaviour in electrophilic and nucleophilic substitution reactions, even though both share the same molecular formula (C₁₀H₉ClN₂O₂) and molecular weight (224.64 g/mol) [1].

Regiochemistry

Head-to-head

Target: Cl at 5‑position, amino at 2‑position

Comparator: Cl at 2‑position, amino at 6‑position

Substitution pattern directs reactivity and recognition; IP‑sensitive differentiation.

Based on IUPAC naming and SMILES strings.

Evidence Dimension	Position of chlorine substituent on the pyridine ring
Target Compound Data	Chlorine at position 5; amino group at position 2
Comparator Or Baseline	2‑Chloro‑6‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid (CAS 1557786‑17‑0): chlorine at position 2; amino group at position 6
Quantified Difference	Isomeric substitution pattern – no numerical scale applicable; qualitative impact on reactivity and binding orientation.
Conditions	Structural comparison based on IUPAC naming and SMILES strings [1].

Why This Matters

Different regiochemistry can lead to completely distinct patent landscapes, synthetic routes, and biological target profiles, making exact structural specification critical for IP‑sensitive and lead‑optimisation workflows.

• [1] PubChem. (2025). Compound Summary: 2-Chloro-6-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 81798198). National Center for Biotechnology Information. View Source

Lipophilicity vs. Dechlorinated Analog

Replacing the chlorine atom with hydrogen dramatically reduces lipophilicity. The target 5‑chloro compound has a computed XLogP3 of 1.6 [1], whereas the directly comparable dechlorinated analog 2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid (CAS 1557786‑38‑5) has a computed XLogP3 of only 0.6 [2]. This 1.0 log unit difference corresponds to approximately a 10‑fold difference in octanol‑water partition coefficient, which can substantially influence membrane permeability, solubility, and plasma‑protein binding in biological settings.

Lipophilicity

Cross‑study

ΔXLogP3 = +1.0 (target 1.6 vs 0.6)

~10‑fold higher octanol‑water partition; may influence permeability and protein binding.

Computed XLogP3 from PubChem; no experimental logP.

Evidence Dimension	Computed octanol‑water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.6 [1]
Comparator Or Baseline	2‑[Methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid: XLogP3 = 0.6 [2]
Quantified Difference	ΔXLogP3 = +1.0 (target more lipophilic)
Conditions	Values computed by XLogP3 algorithm and retrieved from respective PubChem entries [1][2].

Why This Matters

Lipophilicity is a critical determinant of pharmacokinetic behaviour; researchers selecting building blocks for CNS‑penetrant leads may prefer the higher logP of the chloro analog, while those optimising for aqueous solubility may require the less‑lipophilic dechlorinated version.

• [1] Kuujia.com. (n.d.). 5-Chloro-2-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid – Computed Properties (CAS 1592616-65-3). View Source
• [2] PubChem. (2025). Compound Summary: 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 81798684; CAS 1557786-38-5). XLogP3-AA value retrieved from computed properties. National Center for Biotechnology Information. View Source

Molecular Weight Comparison

The presence of chlorine adds 34.44 g/mol to the molecular weight relative to the dechlorinated congener. The target compound weighs 224.64 g/mol [1], while 2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid weighs 190.20 g/mol [2]. For fragment‑based drug discovery, this 34.4 Da mass increment can shift a compound across commonly used molecular‑weight cut‑offs (e.g., the “Rule of Three” threshold of 300 Da), influencing library design and lead‑likeness assessments.

Molecular Weight

Cross‑study

ΔMW = +34.44 g/mol (224.64 vs 190.20)

Mass increment may shift fragment‑likeness assessment and lead‑generation filters.

Values from respective PubChem compound summaries.

Evidence Dimension	Molecular weight
Target Compound Data	224.64 g/mol [1]
Comparator Or Baseline	2‑[Methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid: 190.20 g/mol [2]
Quantified Difference	ΔMW = +34.44 g/mol (+18.1% increase)
Conditions	Values from the respective PubChem compound summaries [1][2].

Why This Matters

In fragment‑based screening and early lead generation, even modest changes in molecular weight can affect ligand efficiency metrics and hit‑to‑lead progression criteria, making the chlorinated scaffold a distinct chemical starting point.

• [1] PubChem. (2025). Compound Summary: 5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 114919862). National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 81798684; CAS 1557786-38-5). National Center for Biotechnology Information. View Source

TPSA Equivalence Across Regioisomers

Despite differing substitution patterns, the target compound and its close congeners share an identical computed TPSA of 53.4 Ų [1][2]. This value falls well below the 140 Ų threshold often associated with favourable oral bioavailability and blood‑brain‑barrier penetration. The constancy of TPSA indicates that variations in biological performance among these analogs are likely driven by lipophilicity and shape‑based interactions rather than by gross changes in hydrogen‑bonding capacity.

Polar Surface Area

Class‑level

TPSA = 53.4 Ų (identical across regioisomers)

Equivalent TPSA simplifies SAR analysis; lipophilicity drives differences.

Computed TPSA from PubChem.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	53.4 Ų (CID 114919862) [1]
Comparator Or Baseline	3‑[Methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid (CID 81805426): 53.4 Ų [2]
Quantified Difference	ΔTPSA = 0 Ų (identical)
Conditions	Computed TPSA values retrieved from PubChem compound entries [1][2].

Why This Matters

Equivalent TPSA means that selection among regioisomers can focus on lipophilicity and target‑engagement differences without confounding by polar‑surface‑area variability, simplifying SAR analysis and procurement decisions.

• [1] PubChem. (2025). Compound Summary: 5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 114919862). Computed TPSA value. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary: 3-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 81805426; CAS 1557753-01-1). Computed TPSA value. National Center for Biotechnology Information. View Source

Boiling Point & Density Comparison

Predicted physicochemical data provide practical benchmarks for laboratory handling. For the target compound, predicted boiling point is 459.7 ± 45.0 °C and density is 1.387 ± 0.06 g/cm³ . In contrast, 2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid has a reported boiling point of 384.7 ± 42.0 °C and density of 1.23 ± 0.1 g/cm³ . The higher boiling point and density of the chlorinated compound may affect distillation‑based purification strategies and solvent‑partitioning behaviour.

Boiling Point & Density

Data to verify

BP ~459.7 °C, density 1.387 g/cm³; comparator ~384.7 °C, 1.23 g/cm³

Predicted handling differences for purification and solvent partitioning.

Predicted values; experimental confirmation recommended.

Evidence Dimension	Predicted boiling point and density
Target Compound Data	BP: 459.7 ± 45.0 °C; Density: 1.387 ± 0.06 g/cm³
Comparator Or Baseline	2‑[Methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid: BP 384.7 ± 42.0 °C; Density 1.23 ± 0.1 g/cm³
Quantified Difference	ΔBP ≈ +75 °C; ΔDensity ≈ +0.16 g/cm³
Conditions	Predicted values using ACD/Labs Percepta or analogous software as reported on Chemsrc .

Why This Matters

Boiling‑point and density differences guide solvent selection for recrystallisation, column chromatography, and large‑scale processing, directly impacting cost and yield in multistep syntheses.

Bioactivity & ADME Data Gap

At the time of this analysis, no peer‑reviewed studies directly measuring the biochemical inhibitory activity (IC₅₀, Kᵢ), cellular potency, solubility, metabolic stability, or permeability of 5‑chloro‑2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid or its closest analogs were identified. All differentiation presented herein relies on computed physicochemical properties, structural comparisons, and vendor‑supplied purity specifications rather than experimentally determined in‑vitro or in‑vivo benchmark data. Users requiring bioactivity‑guided selection should commission head‑to‑head profiling under their specific assay conditions.

Bioactivity Data

Data to verify

No IC₅₀, Kᵢ, or ADME data available

Selection based solely on computed properties; empirical profiling needed.

No peer‑reviewed bioactivity data as of May 2026.

Evidence Dimension	Availability of published comparative bioactivity data
Target Compound Data	No public IC₅₀, Kᵢ, or ADME data available
Comparator Or Baseline	No public bioactivity data identified for the analog set either
Quantified Difference	N/A
Conditions	Searches conducted across PubMed, BindingDB, ChEMBL, and PubChem BioAssay as of May 2026.

Why This Matters

Transparent disclosure of data gaps enables informed risk assessment when selecting this compound for high‑stakes lead‑optimisation programmes, preventing unwarranted assumptions about biological superiority over analogs.

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid: Application Scenarios

Kinase & GPCR Targeted Libraries

Medicinal chemistry teams building targeted libraries can exploit the 5‑chloro‑2‑amino‑4‑carboxy regiochemical arrangement as a distinct scaffold for lead generation [1]. The defined chlorine position allows for regioselective derivatisation (e.g., Suzuki coupling at the 5‑position after appropriate activation) that would not be possible with the 2‑chloro‑6‑amino isomer, providing access to unique chemical space for patent filing.

Click Chemistry Bioconjugation

The terminal alkyne on the methyl(prop‑2‑yn‑1‑yl)amino side‑chain facilitates copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) for bioconjugation or probe synthesis [2]. The XLogP3 of 1.6 – intermediate between highly polar dechlorinated analogs (XLogP3 0.6) and more lipophilic all‑carbon scaffolds – offers a balanced starting point for tuning the physicochemical profile of click‑derived conjugates without requiring additional protecting‑group manipulations [2].

Fragment-Based Drug Discovery

With a molecular weight of 224.64 g/mol and TPSA of 53.4 Ų, the compound falls within acceptable fragment‑likeness parameters (MW < 300, TPSA < 60 Ų) [3]. Its intermediate lipophilicity and the presence of a chlorine atom provide a useful heavy‑atom handle for X‑ray crystallography or cryo‑EM studies during fragment‑soaking experiments, aiding in the rapid determination of binding poses [3].

Agrochemical Intermediate

The predicted boiling‑point differential (≈ 460 °C vs. ≈ 385 °C for the dechlorinated analog) and higher density suggest that the chlorinated compound may exhibit different volatility and environmental partitioning behaviour . Agrochemical discovery programs seeking to modulate soil mobility or vapour pressure in pyridine‑carboxylic‑acid‑derived herbicides or fungicides can use these physicochemical distinctions to guide lead selection without initial synthesis .

Application

Selection Property

Validation Focus

Kinase & GPCR targeted libraries

Regiochemical scaffold

Regioselective derivatisation feasibility

Click chemistry bioconjugation

Terminal alkyne functionality

CuAAC reactivity and conjugate physicochemical tuning

Fragment-based drug discovery

Fragment-likeness profile

Ligand efficiency and hit‑to‑lead progression criteria

Agrochemical intermediate

Physicochemical handling profile

Volatility and partitioning behaviour

• [1] PubChem. (2025). Compound Summary: 2-Chloro-6-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 81798198). Illustrates regioisomeric variation. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (n.d.). 5-Chloro-2-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid – Chemical and Physical Properties (CAS 1592616-65-3). Includes XLogP3 and structural features supporting click‑chemistry utility. View Source
• [3] PubChem. (2025). Compound Summary: 5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CID 114919862). Computed TPSA and molecular weight supporting fragment‑based drug discovery applications. National Center for Biotechnology Information. View Source